Cas no 1891344-00-5 (1-(4-Methoxy-3-(methylthio)phenyl)ethanone)

• Product Name: 1-(4-Methoxy-3-(methylthio)phenyl)ethanone
• CAS No: 1891344-00-5
• MF: C₁₀H₁₂O₂S
• MW: 196.27
• CID: 5087716
• Update Time: 2025-05-20

1-(4-Methoxy-3-(methylthio)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-3-(methylthio)phenyl)ethanone

• Inchi： 1S/C10H12O2S/c1-7(11)8-4-5-9(12-2)10(6-8)13-3/h4-6H,1-3H3
• InChI Key： PILUMNQOIFRTLF-UHFFFAOYSA-N
• SMILES： C1=C(SC)C(OC)=CC=C1C(=O)C

Additional information on 1-(4-Methoxy-3-(methylthio)phenyl)ethanone

Comprehensive Guide to 1-(4-Methoxy-3-(methylthio)phenyl)ethanone (CAS No. 1891344-00-5): Properties, Applications, and Market Insights

1-(4-Methoxy-3-(methylthio)phenyl)ethanone (CAS 1891344-00-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This methoxy-methylthio substituted acetophenone derivative exhibits unique chemical properties that make it valuable for synthesizing biologically active molecules. With the growing demand for novel chemical intermediates in drug discovery, this compound has emerged as a promising building block for medicinal chemistry applications.

The molecular structure of 1-(4-Methoxy-3-(methylthio)phenyl)ethanone features both methoxy (-OCH3) and methylthio (-SCH3) functional groups attached to an aromatic ring, along with an acetyl (COCH3) substituent. This combination of electron-donating groups creates interesting electronic effects that influence the compound's reactivity. Recent studies highlight its potential as a precursor for heterocyclic compound synthesis, particularly in developing new pharmaceutical intermediates with improved bioavailability.

In pharmaceutical applications, CAS 1891344-00-5 serves as a key intermediate for synthesizing compounds with potential biological activity. Researchers are exploring its use in creating molecules that may interact with various enzyme systems or cellular receptors. The presence of both methoxy and methylthio groups offers opportunities for structure-activity relationship (SAR) studies, allowing medicinal chemists to fine-tune molecular properties for specific therapeutic targets.

The agrochemical industry has shown interest in 1-(4-Methoxy-3-(methylthio)phenyl)ethanone derivatives as potential crop protection agents. The compound's structural features suggest possible applications in developing new pesticide intermediates or plant growth regulators. As agricultural research focuses on more environmentally friendly solutions, this compound's derivatives might offer alternatives with improved biodegradability profiles compared to traditional agrochemicals.

From a synthetic chemistry perspective, 1891344-00-5 presents interesting possibilities for organic transformations. The methylthio group can participate in various reactions, including oxidation to sulfoxide or sulfone derivatives, while the methoxy group offers opportunities for demethylation or other modifications. These characteristics make it a versatile starting material for creating diverse chemical libraries used in drug discovery programs.

The global market for specialty chemical intermediates like 1-(4-Methoxy-3-(methylthio)phenyl)ethanone is expanding, driven by increased R&D investment in pharmaceutical innovation and sustainable agriculture. Manufacturers are developing improved synthetic routes to produce this compound with higher yields and purity levels, responding to the growing demand from research institutions and industrial laboratories.

Quality control of CAS 1891344-00-5 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy to ensure consistent composition and purity. These analytical methods are crucial for researchers who require high-quality intermediates for their synthetic work, particularly in medicinal chemistry applications where impurity profiles can significantly impact biological testing results.

Environmental considerations for 1-(4-Methoxy-3-(methylthio)phenyl)ethanone production and use include proper waste management practices and adherence to green chemistry principles. As the chemical industry moves toward more sustainable practices, manufacturers are evaluating eco-friendly synthesis routes and recycling protocols for this and similar compounds.

Future research directions for 1891344-00-5 may explore its potential in material science applications, particularly as a building block for functional materials or organic electronics. The compound's aromatic structure and substituent pattern suggest possible utility in designing molecular devices or advanced polymers with specific electronic or optical properties.

For researchers working with 1-(4-Methoxy-3-(methylthio)phenyl)ethanone, proper handling procedures and storage conditions are essential to maintain compound stability. While not classified as hazardous under standard conditions, appropriate laboratory safety practices should always be followed when handling any chemical substance, including the use of personal protective equipment and proper ventilation.

The intellectual property landscape surrounding CAS 1891344-00-5 includes various patents describing its synthesis methods and potential applications. Companies active in pharmaceutical development and specialty chemicals are monitoring this space for opportunities to leverage the compound's unique properties in new product development.

As analytical techniques continue to advance, researchers are gaining deeper insights into the molecular interactions and reactivity patterns of 1-(4-Methoxy-3-(methylthio)phenyl)ethanone. These fundamental studies contribute to our understanding of structure-property relationships in organic chemistry and may lead to novel applications in various scientific fields.

In conclusion, 1-(4-Methoxy-3-(methylthio)phenyl)ethanone (CAS 1891344-00-5) represents an interesting chemical entity with multiple potential applications across different industries. Its unique structural features and synthetic versatility make it a valuable compound for researchers exploring new chemical space in drug discovery, agrochemical development, and materials science. As scientific understanding of this molecule grows, so too will its potential contributions to various technological and therapeutic advancements.